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These application notes provide a detailed overview of the data collection tools and protocols
utilized by the Nigeria Centre for Disease Control (NCDC) for field epidemiology. The
methodologies outlined are grounded in the national Integrated Disease Surveillance and
Response (IDSR) strategy, which ensures a systematic approach to detecting, reporting, and
responding to public health events.

Core Data Collection Framework: Integrated Disease
Surveillance and Response (IDSR)

The NCDC's field data collection is built upon the Integrated Disease Surveillance and
Response (IDSR) framework, a strategy adopted by Nigeria and other WHO African Region
countries to streamline and enhance surveillance activities.[1][2][3] This framework facilitates
the timely detection and response to priority diseases and public health events.[2] The IDSR
strategy in Nigeria has evolved, with the latest edition of the National IDSR Technical
Guidelines expanding the list of priority diseases to 45.[2]

The core components of the IDSR data collection system include standardized forms for
immediate, weekly, and monthly reporting of priority diseases. These forms are crucial for
ensuring that data is collected consistently across all levels of the healthcare system, from local
health facilities to the national level.
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Key Data Collection Tools

The primary data collection instruments in the NCDC's field epidemiology toolkit are the IDSR
forms. These standardized forms are designed for different reporting timelines and purposes.

IDSR 001 Series: Immediate Reporting and Investigation

The IDSR 001 forms are utilized for the immediate reporting of any notifiable disease, typically
within 24 hours of detection. This series includes:

¢ IDSR 001A (Immediate Case-Based Reporting Form): This form is completed for each
suspected case of a disease that requires immediate notification. It captures essential
patient-level data.[1][4]

e IDSR 001B (Laboratory Request Form): This form accompanies specimens sent for
laboratory confirmation. It links the clinical data from the IDSR 001A form with the laboratory
investigation.[1][4]

e IDSR 001C (Line Listing Form): During an outbreak, this form is used to create a
comprehensive summary of all suspected cases.[1][5] It serves as a dynamic database for
the outbreak investigation team, allowing for the tracking of cases and their characteristics.

IDSR 002: Weekly Epidemiological Report

The IDSR 002 form is used for the weekly reporting of nine epidemic-prone diseases and any
public health events of international concern.[1][5] This aggregated data provides a regular
snapshot of the epidemiological situation, allowing for the monitoring of trends and the early
detection of potential outbreaks.

IDSR 003: Monthly Epidemiological Report

The IDSR 003 form is a monthly reporting tool for 41 priority diseases.[1][5] This form provides
a broader overview of the disease burden in the country and is essential for long-term planning
and resource allocation.

Data Presentation: Summary of Epidemiological
Data
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The following tables present a summary of quantitative data for selected priority diseases in
Nigeria, as reported in the NCDC's Weekly Epidemiological Reports. This data is crucial for
understanding the burden of these diseases and for guiding public health interventions.

Table 1: Summary of Lassa Fever Cases in Nigeria (Week 35, 2025)[6]

Category Value
Suspected Cases 125
Confirmed Cases 10
Deaths 2

Table 2: Summary of Cholera Cases in Nigeria (Week 35, 2025)[6]

Category Value
Suspected Cases 702
Laboratory Confirmed Cases 7
Deaths 2

Table 3: Summary of Measles Cases in Nigeria (Week 35, 2025)[6]

Category Value
Suspected Cases 1
Laboratory Confirmed Cases 0
Deaths 0

Table 4: Summary of Mpox Cases in Nigeria (Week 35, 2025)[6]
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Category Value
Suspected Cases 26
Laboratory Confirmed Cases 6
Deaths 0

Experimental Protocols: Field Data Collection and
Outbreak Investigation

The following protocols outline the methodologies for field data collection and outbreak
investigation as implemented by the NCDC.

Protocol for Imnmediate Case-Based Reporting

o Case Detection: A healthcare worker at a health facility identifies a suspected case of a
notifiable disease based on the national standard case definitions.

o Form Completion: The healthcare worker completes the IDSR 001A form, capturing the
following information:

o Patient demographics (name, age, sex, address)

[e]

Clinical details (date of onset of symptoms, signs and symptoms)

o

Vaccination history

[¢]

Risk factors and exposure history

[¢]

In-patient/out-patient status

[e]

Outcome (alive, died, or lost to follow-up)

e Specimen Collection: If a laboratory confirmation is required, a relevant biological specimen
(e.g., blood, stool, cerebrospinal fluid) is collected from the patient.
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o Laboratory Request: The collected specimen is sent to the designated laboratory
accompanied by a completed IDSR 001B form.

e Reporting: The completed IDSR 001A form is immediately transmitted to the Local
Government Area (LGA) Disease Surveillance and Notification Officer (DSNO).[4]

Protocol for Outbreak Investigation

The NCDC follows a standard 10-step process for outbreak investigation, which provides a
systematic framework for responding to public health emergencies.

Prepare for Field Work: Assemble the investigation team, gather necessary resources and
supplies, and establish clear roles and responsibilities.

Establish the Existence of an Outbreak: Verify that the number of cases exceeds the
expected number for the given time and place.

Verify the Diagnosis: Review clinical and laboratory findings to confirm the diagnosis of the
reported cases.

Construct a Case Definition: Develop a clear and consistent case definition to identify all
potential cases.

Find Cases Systematically and Develop a Line Listing: Actively search for additional cases
and record their information on an IDSR 001C (Line Listing) form.

Perform Descriptive Epidemiology: Analyze the line-listing data to characterize the outbreak
by time, place, and person.

Develop Hypotheses: Formulate hypotheses about the source, mode of transmission, and
risk factors for the outbreak.

Evaluate Hypotheses: Conduct analytical studies (e.g., case-control or cohort studies) to test
the hypotheses.

Implement Control Measures: Implement interventions to control the outbreak and prevent
further transmission.
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« Communicate Findings: Disseminate the findings of the investigation to relevant
stakeholders, including the public, to inform public health action and prevent future
outbreaks.

Mandatory Visualizations

The following diagrams illustrate key workflows in the NCDC's field epidemiology data
collection and response system.
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Caption: NCDC IDSR Data Flow Diagram
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Caption: 10-Step Outbreak Investigation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b077871?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6430851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6430851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6430851/
https://reliefweb.int/report/nigeria/ncdc-weekly-epidemiological-report-issue-volume-11-no-38-14th-20th-september-2020
https://reliefweb.int/report/nigeria/ncdc-weekly-epidemiological-report-issue-volume-11-no-38-14th-20th-september-2020
http://nas.org.ng/wp-content/uploads/2018/09/main-final-IDSR-report.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4518330/
https://reliefweb.int/report/nigeria/ncdc-weekly-epidemiological-report-volume-7-no-17-12-may-2017
https://reliefweb.int/report/nigeria/ncdc-weekly-epidemiological-report-volume-7-no-17-12-may-2017
https://ncdc.gov.ng/themes/common/docs/wers/635_1759147083.pdf
https://www.benchchem.com/product/b077871#ncdc-data-collection-tools-for-field-epidemiology
https://www.benchchem.com/product/b077871#ncdc-data-collection-tools-for-field-epidemiology
https://www.benchchem.com/product/b077871#ncdc-data-collection-tools-for-field-epidemiology
https://www.benchchem.com/product/b077871#ncdc-data-collection-tools-for-field-epidemiology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

